Cas no 1266842-65-2 (3-(dimethyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 3-(dimethyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1266842-65-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5907696
• PubChem ID: 82207949
• Update Time: 2024-03-01

3-(dimethyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-propanoic acid, 1,5-dimethyl-
• 3-(dimethyl-1H-1,2,3-triazol-4-yl)propanoic acid
• 1266842-65-2
• SCHEMBL17755896
• 3-(Dimethyl-1H-1,2,3-triazol-4-yl)propanoicacid
• EN300-1457392

• Inchi： 1S/C7H11N3O2/c1-5-6(3-4-7(11)12)8-9-10(5)2/h3-4H2,1-2H3,(H,11,12)
• InChI Key： UPCVVPNSQQNAHI-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CCC(O)=O)N=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 356.3±34.0 °C(Predicted)
• pka: 4.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles